Cas no 89108-43-0 (1-Naphthalenesulfonic acid, 5-chloro-)
89108-43-0 structure
Product Name:1-Naphthalenesulfonic acid, 5-chloro-
CAS No:89108-43-0
MF:C10H7ClO3S
MW:242.678780794144
CID:612137
PubChem ID:15191972
Update Time:2025-04-19
1-Naphthalenesulfonic acid, 5-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 1-Naphthalenesulfonic acid, 5-chloro-
- 5-chloronaphthalene-1-sulfonic acid
- 1-Naphthalenesulfonic acid,5-chloro
- 5-Chlor-1-naphthalinsulfonsaeure
- 5-Chlor-naphthalin-1-sulfonsaeure
- 5-Chlor-naphthalin-sulfonsaeure-(1)
- 5-chloro-naphthalene-1-sulfonic acid
- FT-0740332
- DTXSID50569874
- SCHEMBL3057460
- 89108-43-0
-
- Inchi: 1S/C10H7ClO3S/c11-9-5-1-4-8-7(9)3-2-6-10(8)15(12,13)14/h1-6H,(H,12,13,14)
- InChI Key: HQVZFRYJHNRSMU-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC2C1=CC=CC=2S(=O)(=O)O
Computed Properties
- Exact Mass: 241.98000
- Monoisotopic Mass: 241.9804429g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 322
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 62.8Ų
Experimental Properties
- Density: 1.533±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Slightly soluble (3.2 g/l) (25 º C),
- PSA: 62.75000
- LogP: 3.82070
1-Naphthalenesulfonic acid, 5-chloro- Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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2. Agricultural
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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